Cas no 190516-85-9 (7-Methoxy-1H-4-quinolinone)

• Product Name: 7-Methoxy-1H-4-quinolinone
• CAS No: 190516-85-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD11501414
• CID: 1108362
• PubChem ID: 2831995
• Update Time: 2025-06-26

7-Methoxy-1H-4-quinolinone Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4(1H)-Quinolinone
• 7-Methoxy-4-quinolinol
• 7-methoxy-1H-quinolin-4-one
• 7-methoxy-3-phenylsulfonylphtalide
• 7-methoxy-3-phenylsulphonylphthalide
• 7-methoxy-4-quinolone
• 7-METHOXY-1H-4-QUINOLINONE
• CS-W017458
• 82121-05-9
• SY004730
• Oprea1_718401
• ALBB-021964
• 4-hydroxy-7-methoxy-quinoline
• 7-Methoxy-quinolin-4-ol
• SY276702
• 190516-85-9
• 4(1H)-Quinolinone, 7-methoxy-
• 4-QUINOLINOL, 7-METHOXY-
• SCHEMBL704734
• DTXSID701002480
• AKOS002683713
• AMY5433
• 7-Methoxyquinolin-4(1H)-one
• AKOS006230117
• MFCD11501414
• DB-296795
• NQUPXNZWBGZRQX-UHFFFAOYSA-N
• AB04264
• 7-methoxyquinolin-4-ol
• M1966
• DB-007213
• PS-6049
• SB67712
• 4-Hydroxy-7-methoxyquinoline
• AC-3264
• 4-Hydroxy-7-methoxyquinoline, 97%
• 7-methoxy-1H-cinnolin-4-one;4-Hydroxy-7-methoxyquinoline
• Z381338442
• J-650316
• A840253
• CHEMBL163900
• MFCD00169015
• EN300-37305
• 7-Methoxy-1H-4-quinolinone

• MDL： MFCD11501414
• Inchi： 1S/C10H9NO2/c1-13-7-2-3-8-9(6-7)11-5-4-10(8)12/h2-6H,1H3,(H,11,12)
• InChI Key： NQUPXNZWBGZRQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 227.223°C at 760 mmHg
• Flash Point: 91.222°C
• Refractive Index: 1.659
• PSA: 42.09000
• LogP: 1.53670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Methoxy-1H-4-quinolinone

7-Methoxy-1H-4-Quinolinone: A Comprehensive Overview

CAS No. 190516-85-9, commonly referred to as 7-Methoxy-1H-4-quuinolinone, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinolinone family, which has been extensively studied due to its diverse biological activities and potential applications in drug discovery. The structure of 7-Methoxy-1H-4-quuinolinone features a quinoline ring system with a methoxy group at the 7th position, contributing to its unique chemical properties and reactivity.

The synthesis of 7-Methoxy-1H-4-quuinolinone has been explored through various methodologies, including oxidative coupling reactions and cyclization processes. Recent advancements in catalytic systems have enabled more efficient and selective routes to this compound, making it more accessible for large-scale production and research purposes. The methoxy group at the 7th position plays a crucial role in modulating the electronic properties of the molecule, which is essential for its biological activity.

In terms of applications, 7-Methoxy-1H-4-quuinolinone has shown promise in the development of new therapeutic agents. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has been investigated for its anti-cancer properties, particularly its ability to induce apoptosis in cancer cells while sparing normal cells. These findings highlight its potential as a lead compound for drug development.

Recent research has also explored the use of 7-Methoxy-1H-4-quuinolinone in the field of materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends can enhance the electrical conductivity and stability of the resulting materials, opening up new avenues for its practical applications.

The structural versatility of CAS No. 190516-85-9 has led to its use as a building block for synthesizing more complex molecules. For instance, derivatives of 7-Methoxyquinolinone have been developed with additional functional groups to enhance their bioavailability or target specific biological pathways. These derivatives are currently under investigation for their potential in treating neurodegenerative diseases and infectious disorders.

In conclusion, CAS No. 190516-85-9, or 7-Methoxyquinolinone, represents a valuable compound with a wide range of applications across multiple disciplines. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.